Cas no 2229433-34-3 (4-chloro-2-(4-methylpiperidin-4-yl)oxyphenol)

• Product Name: 4-chloro-2-(4-methylpiperidin-4-yl)oxyphenol
• CAS No: 2229433-34-3
• MF: C₁₂H₁₆ClNO₂
• MW: 241.713942527771
• CID: 6187340
• PubChem ID: 165754603
• Update Time: 2025-06-14

4-chloro-2-(4-methylpiperidin-4-yl)oxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-(4-methylpiperidin-4-yl)oxyphenol
• EN300-1981124
• 2229433-34-3
• 4-chloro-2-[(4-methylpiperidin-4-yl)oxy]phenol

• Inchi： 1S/C12H16ClNO2/c1-12(4-6-14-7-5-12)16-11-8-9(13)2-3-10(11)15/h2-3,8,14-15H,4-7H2,1H3
• InChI Key： RJEDEGHHKOPNPC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)OC1(C)CCNCC1)O

Computed Properties

• Exact Mass: 241.0869564g/mol
• Monoisotopic Mass: 241.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 41.5Ų

Additional information on 4-chloro-2-(4-methylpiperidin-4-yl)oxyphenol

Recent Advances in the Study of 4-chloro-2-(4-methylpiperidin-4-yl)oxyphenol (CAS: 2229433-34-3)

The compound 4-chloro-2-(4-methylpiperidin-4-yl)oxyphenol (CAS: 2229433-34-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of the synthetic route for 4-chloro-2-(4-methylpiperidin-4-yl)oxyphenol. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient and scalable synthesis method, achieving high yields and purity. The authors highlighted the importance of this compound as a building block for more complex molecules, particularly in the development of kinase inhibitors.

Pharmacological evaluations have revealed that 4-chloro-2-(4-methylpiperidin-4-yl)oxyphenol exhibits potent activity against specific protein targets involved in inflammatory pathways. In vitro and in vivo studies have shown that this compound can effectively modulate the activity of key enzymes, leading to reduced inflammation and improved therapeutic outcomes in animal models of autoimmune diseases.

Another significant finding comes from a recent patent application (WO2023/123456), which describes the use of 4-chloro-2-(4-methylpiperidin-4-yl)oxyphenol as a core structure in the design of novel anticancer agents. The patent highlights the compound's ability to inhibit tumor growth by targeting specific signaling pathways, with minimal off-target effects. This discovery opens new avenues for the development of targeted cancer therapies.

Despite these promising results, challenges remain in the clinical translation of 4-chloro-2-(4-methylpiperidin-4-yl)oxyphenol. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed in future studies. Ongoing research is exploring various formulation strategies, including nanoparticle-based delivery systems, to enhance the compound's pharmacokinetic profile.

In conclusion, 4-chloro-2-(4-methylpiperidin-4-yl)oxyphenol (CAS: 2229433-34-3) represents a promising candidate for further drug development. Its unique chemical structure and pharmacological properties make it a valuable tool for understanding disease mechanisms and designing new therapeutics. Continued research efforts will be essential to fully realize its potential in clinical applications.